Cas no 79146-88-6 (Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]-)

• Product Name: Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]-
• CAS No: 79146-88-6
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 571277
• PubChem ID: 157294
• Update Time: 2025-06-13

Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]-
• 6-hydroxyindoramin
• 6-Hydroxyindoramin Hydrochloride
• N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]piperidin-4-yl]benzamide
• CHEBI:187576
• PPL4QN9KHQ
• Benzamide, N-(1-(2-(6-hydroxy-1H-indol-3-yl)ethyl)-4-piperidinyl)-
• 6-Hydroxy Indoramin
• N-[1-[2-(6-Hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]benzamide
• Benzamide, N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]
• N-[1-[2-(6-Hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]-benzamide
• 79146-88-6
• DTXSID40229556

• Inchi： 1S/C22H25N3O2/c26-19-6-7-20-17(15-23-21(20)14-19)8-11-25-12-9-18(10-13-25)24-22(27)16-4-2-1-3-5-16/h1-7,14-15,18,23,26H,8-13H2,(H,24,27)
• InChI Key： AVESTIWECYNLTL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1CCN(CCC2=CNC3C=C(C=CC2=3)O)CC1

Computed Properties

• Exact Mass: 363.195
• Monoisotopic Mass: 363.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.28
• Boiling Point: 649.1°C at 760 mmHg
• Flash Point: 346.4°C
• Refractive Index: 1.679

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]-

Comprehensive Analysis of Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]- (CAS No. 79146-88-6)

Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]-, identified by its CAS number 79146-88-6, is a complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both indole and piperidine moieties in its structure makes it a promising candidate for studying neurotransmitter modulation and receptor interactions.

In recent years, the scientific community has shown growing interest in indole-containing compounds due to their potential applications in mental health and neurodegenerative diseases. The 6-hydroxy-1H-indol-3-yl group in this compound is particularly noteworthy, as it is structurally similar to serotonin, a key neurotransmitter involved in mood regulation. Researchers are exploring whether Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]- could serve as a scaffold for developing novel therapeutics targeting serotonin receptors.

The piperidinyl component of this compound also adds to its pharmacological relevance. Piperidine derivatives are frequently employed in drug design for their ability to enhance bioavailability and target specificity. This has led to increased searches for "piperidine-based drug candidates" and "indole derivatives in CNS research" across academic and industry databases. The unique combination of these structural features in CAS 79146-88-6 positions it as a compound of interest for next-generation neuropharmacology studies.

From a synthetic chemistry perspective, the preparation of Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]- involves sophisticated multi-step reactions. Modern organic chemists are particularly interested in optimizing its synthesis to improve yield and purity, as reflected in frequent queries about "efficient synthesis of complex benzamides." The compound's hydroxyindole group presents both opportunities and challenges in synthetic routes, requiring careful protection-deprotection strategies during manufacturing processes.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry. The rise of "precision medicine" and "personalized therapeutics" has increased demand for structurally diverse compounds that can be tailored to specific biological targets. Additionally, with growing interest in "natural product-inspired drug discovery," the indole nucleus of 79146-88-6 makes it particularly appealing, as indole alkaloids are abundant in nature and often exhibit potent biological activities.

Analytical characterization of Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the complexity introduced by its multiple functional groups. Recent publications have highlighted the importance of "structural elucidation of complex heterocycles" in drug development pipelines.

The potential applications of this compound extend beyond pharmaceuticals. Materials scientists are investigating whether such heterocyclic benzamide derivatives could be utilized in organic electronics or as building blocks for functional materials. This interdisciplinary interest is reflected in search trends combining "indole-based materials" with "advanced organic synthesis."

As research into CAS 79146-88-6 continues, safety and environmental considerations remain paramount. While not classified as hazardous, proper handling procedures should always be followed when working with any chemical compound. The scientific community maintains strong interest in "green chemistry approaches" for synthesizing such complex molecules, aiming to reduce waste and improve sustainability in chemical production.

In conclusion, Benzamide,N-[1-[2-(6-hydroxy-1H-indol-3-yl)ethyl]-4-piperidinyl]- represents an intriguing case study at the intersection of medicinal chemistry, organic synthesis, and materials science. Its unique structural features and potential applications continue to drive research interest, as evidenced by growing literature citations and search queries related to "multifunctional indole derivatives" and "piperidine-containing bioactive compounds." As our understanding of its properties deepens, this compound may well contribute to important advancements across multiple scientific disciplines.